Holmium hydroxide (Ho(OH)3)

Specification

• CAS No.: 12054-57-8
• Molecular Formula: H6HoO3
• Molecular Weight: 215.952 g/mol
• IUPAC Name: holmium(3+);trihydroxide
• Standard InChI: InChI=1S/Ho.3H2O/h;3*1H2/q+3;;;/p-3
• Standard InChI Key: JZGWIVKBQGVKNB-UHFFFAOYSA-N
• SMILES: [OH-].[OH-].[OH-].[Ho+3]
• Canonical SMILES: [OH-].[OH-].[OH-].[Ho+3]

Introduction

Physical Properties

Holmium hydroxide is characterized by its distinctive physical properties that define its behavior and potential applications. The compound appears as a white to light yellow crystalline powder with specific structural and molecular characteristics.
Table 1. Physical Properties of Holmium Hydroxide

Property	Value/Description
Chemical Formula	Ho(OH)3 or H3HoO3
IUPAC Name	holmium(3+);trihydroxide
Molecular Weight	215.952 g/mol
Appearance	White to light yellow crystalline powder
Solubility in Water	Soluble
Standard InChI	InChI=1S/Ho.3H2O/h;3*1H2/q+3;;;/p-3
Standard InChIKey	JZGWIVKBQGVKNB-UHFFFAOYSA-N
SMILES	[OH-].[OH-].[OH-].[Ho+3]
PubChem Compound	11310452
Holmium hydroxide's physical properties are significant for understanding its behavior in various chemical reactions and applications. The compound's solubility in water makes it suitable for aqueous reactions and solution-based applications, while its distinctive appearance aids in identification during laboratory procedures.

Chemical Properties

Holmium hydroxide exhibits several notable chemical characteristics that influence its reactivity and applications. Understanding these properties is essential for effectively utilizing this compound in various scientific and industrial contexts.

Acid-Base Reactions

Holmium hydroxide reacts with acids to form holmium(III) salts and water. This property is fundamental to many of its applications in chemical synthesis and materials science:
Ho(OH)3 + 3H+ → Ho3+ + 3H2O
The reaction with various acids produces different holmium salts, which serve as precursors for other holmium compounds. For example, with hydrochloric acid, the reaction proceeds as follows:
Ho(OH)3 + 3HCl → HoCl3 + 3H2O

Thermal Decomposition

When heated, holmium hydroxide undergoes thermal decomposition in a stepwise manner. Initially, it decomposes to holmium oxyhydroxide (HoO(OH)), and at higher temperatures, it further decomposes to form holmium oxide (Ho2O3). This thermal behavior is important for applications requiring holmium oxide as the final product, such as in specialty glass manufacturing and optical applications.

Amphoteric Nature

Like many lanthanide hydroxides, holmium hydroxide exhibits amphoteric behavior, although it tends to be more basic than acidic. This property allows it to react both as an acid and as a base depending on the reaction conditions, making it versatile in various chemical applications.

Synthesis Methods

Several methods exist for synthesizing holmium hydroxide, with each approach offering specific advantages depending on the intended application and required purity level.

Direct Reaction with Water

Holmium metal reacts with water to form holmium hydroxide. The reaction proceeds more quickly with hot water than with cold water:
2Ho(s) + 6H2O(g) → 2Ho(OH)3(aq) + 3H2(g)
This reaction demonstrates the electropositive nature of holmium metal, which readily gives up electrons to form the Ho3+ ion in aqueous solutions.

Precipitation from Holmium Salts

A common laboratory method for preparing holmium hydroxide involves the precipitation reaction between holmium salts (such as holmium chloride) and strong bases like sodium hydroxide or potassium hydroxide:
HoCl3 + 3NaOH → Ho(OH)3 + 3NaCl
This method allows for controlled synthesis of holmium hydroxide with predictable properties and is widely used in research settings.

Industrial Production

Industrial production of holmium hydroxide typically begins with the extraction of holmium from minerals such as monazite and bastnäsite. After extraction, the holmium undergoes purification and conversion to holmium chloride, which is then reacted with a base to produce holmium hydroxide. This multi-step process allows for large-scale production of holmium hydroxide for various industrial applications.

Magnetic and Spectroscopic Properties

Holmium compounds, including holmium hydroxide, display remarkable magnetic and spectroscopic characteristics that make them valuable for specialized applications.

Applications

The unique properties of holmium hydroxide make it suitable for various specialized applications across different fields.

Precursor in Materials Synthesis

Holmium hydroxide serves as an important precursor for synthesizing other holmium compounds, particularly holmium oxide (Ho2O3). Holmium oxide has applications in making specialty colored glasses and as a calibration standard for optical spectrophotometers due to its sharp optical absorption peaks in the visible spectral range.

Biological and Medical Applications

Research on holmium-containing nanoparticles indicates potential biological applications. Studies suggest that holmium compounds may promote angiogenesis, which could be valuable for tissue engineering purposes. Additionally, the electrochemical properties of holmium ions (Ho3+) show potential for interaction with DNA, indicating possible applications in genetic research and biotechnology.
In oncology, holmium compounds have shown promise for therapeutic applications. For instance, intratumoral injections of holmium nitrate have demonstrated significant tumor size reduction in animal models treating malignant melanoma.

Catalytic Applications

Similar to other lanthanide hydroxides, holmium hydroxide may serve as a catalyst in various organic reactions, although specific applications of holmium hydroxide in catalysis are less documented compared to other lanthanide compounds. The catalytic properties likely stem from the Lewis acid characteristics of the Ho3+ ion, which can coordinate with oxygen-containing molecules to facilitate reactions.

Research on Holmium-Doped Materials

Holmium can be incorporated into other materials to create compounds with enhanced properties. Research on holmium-doped iron oxide nanoparticles illustrates this potential.

Holmium-Doped Iron Oxide Nanoparticles

Studies have explored the synthesis and characterization of holmium-doped iron oxide nanoparticles with varying concentrations of holmium dopant (1.25%, 2.5%, 5%, and 10% molar percentage compared to iron). These nanoparticles were prepared by thermal decomposition of iron and holmium oleate precursors.
The presence of holmium in the nanoparticles significantly influenced the crystal structure of the iron oxide. Higher concentrations of holmium resulted in distortion of the crystal structure, as evidenced by the reduced intensity of the (311) plane peak in X-ray diffraction (XRD) analysis.
These holmium-doped nanoparticles exhibit interesting magnetic and magneto-optical properties, including Faraday rotation. Additionally, they show fluorescence characteristics both in solution and when incorporated into polymer thin films. These properties suggest potential applications in magnetic materials, optical devices, and biomedicine.

Electrochemical Studies

Recent research has investigated the electrochemical properties of holmium ions and their interactions with biological molecules. Studies utilizing cyclic voltammetry have demonstrated that Ho3+ can interact with DNA, suggesting potential applications in genetic research.
Key findings from electrochemical studies include:

• Reversible electron transfer process for Ho3+ ions on glassy carbon electrodes

• Diffusion-controlled kinetics, indicated by a linear correlation between peak current and scan rate

• Binding mechanism involving groove binding of Ho3+ to DNA molecules, which may alter the electrochemical properties of the DNA These findings expand our understanding of holmium's potential in biochemical applications and highlight new research directions for holmium compounds including holmium hydroxide.